2-(chloromethyl)-1-ethyl-1H-pyrrole

• Molecular Formula: C7H10ClN
• Molecular Weight: 143.61 g/mol
• IUPAC Name: 2-(chloromethyl)-1-ethylpyrrole
• InChI: InChI=1S/C7H10ClN/c1-2-9-5-3-4-7(9)6-8/h3-5H,2,6H2,1H3
• InChI Key: XPMSAJHODCEVPH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C1CCl

Description

2-(Chloromethyl)-1-ethyl-1H-pyrrole is a heterocyclic compound featuring a pyrrole ring substituted with a chloromethyl group at the 2-position and an ethyl group at the 1-position. Its molecular formula is C₇H₁₀ClN, with an average molecular mass of approximately 143.62 g/mol (inferred from structural analogs). This compound is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, or functional materials.

Comparison with Similar Compounds

Comparison with Structural Analogs

2-(Chloromethyl)-1-methyl-1H-pyrrole

• Molecular Formula : C₆H₈ClN
• Molecular Weight : 129.59 g/mol .
• Key Differences :
  • The 1-position substituent is a methyl group instead of ethyl, reducing steric bulk and hydrophobicity.
  • Lower molecular weight (129.59 vs. ~143.62 g/mol) may enhance volatility or solubility in polar solvents.
  • Reactivity: Methyl substitution could slightly decrease steric hindrance during nucleophilic substitution at the chloromethyl site compared to the ethyl analog.

1-(4-Chlorophenyl)-1H-pyrrole

• Molecular Formula : C₁₀H₈ClN
• Key Differences: A 4-chlorophenyl group replaces the chloromethyl and ethyl substituents, significantly altering electronic properties. Higher molecular weight (177.63 g/mol) and lipophilicity compared to the target compound.

Comparison with Chloromethyl-Containing Compounds

2-(Chloromethyl)pyridine Hydrochloride

• Molecular Formula : C₆H₆ClN·HCl
• Molecular Weight : 164.03 g/mol .
• Key Differences: Pyridine ring (aromatic, basic) vs. pyrrole (non-basic, electron-rich). Hydrochloride salt form increases water solubility but reduces compatibility with non-polar reagents. Toxicity: Causes severe irritation and neurotoxic effects (e.g., seizures) upon exposure , whereas pyrrole derivatives may exhibit milder toxicity profiles.

Epichlorohydrin (2-(Chloromethyl)oxirane)

• Molecular Formula : C₃H₅ClO
• Molecular Weight : 92.52 g/mol .
• Key Differences: Epoxide ring introduces high reactivity (e.g., ring-opening reactions), unlike the stable pyrrole system. Widely used in epoxy resin synthesis; industrial applications differ from pyrrole-based intermediates. Higher volatility and acute toxicity (suspected carcinogen) compared to pyrrole analogs .

Bis(Chloromethyl)ether (BCME)

• Molecular Formula : C₂H₄Cl₂O
• Molecular Weight : 114.96 g/mol .
• Primarily a historical industrial hazard, whereas pyrrole derivatives are more stable and less volatile .

Comparison with Heterocyclic Analogs

4-Chloro-1H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula : C₆H₄ClN₃
• Pharmacological activity (e.g., antitumor) reported for similar compounds, suggesting possible applications for the target compound with optimized substituents .

Pyrazolo[3,4-d]pyrimidines

• Molecular Formula : Varies (e.g., C₅H₄ClN₅O for 1-(2-chloroethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one).
• Key Differences :
  • Pyrazole ring introduces additional nitrogen atoms, altering hydrogen-bonding capacity and bioavailability.
  • Demonstrated antitumor properties highlight the importance of heterocyclic diversity in drug design .

Data Tables

Table 1: Molecular Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
2-(Chloromethyl)-1-ethyl-1H-pyrrole	C₇H₁₀ClN	~143.62	1-Ethyl, 2-chloromethyl
2-(Chloromethyl)-1-methyl-1H-pyrrole	C₆H₈ClN	129.59	1-Methyl, 2-chloromethyl
Epichlorohydrin	C₃H₅ClO	92.52	Chloromethyl, epoxide
BCME	C₂H₄Cl₂O	114.96	Dichloromethyl ether

Table 2: Reactivity and Toxicity

Compound	Reactivity Profile	Toxicity Notes
2-(Chloromethyl)-1-ethyl-1H-pyrrole	Electrophilic substitution at Cl site; stable pyrrole ring	Likely moderate toxicity (data limited)
2-(Chloromethyl)pyridine hydrochloride	Acidic hydrolysis; neurotoxic	Severe irritation, seizures
Epichlorohydrin	Epoxide ring-opening; polymer precursor	Suspected carcinogen
BCME	Hydrolysis to formaldehyde and HCl	Confirmed carcinogen